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Compound of Interest

Compound Name: 2-Heptadecanol

CAS No.: 16813-18-6

Cat. No.: B103656

Get Quote

An In-Depth Technical Guide to 2-Heptadecanol (C₁₇H₃₆O) for Researchers and Drug

Development Professionals

Introduction
2-Heptadecanol is a long-chain, saturated secondary fatty alcohol characterized by a 17-

carbon backbone. As a metabolite, it has been identified in a variety of organisms, including

animals, plants, and bacteria.[1] Its presence has been noted in the context of chemical

communication in insects, where it is a component of the alarm pheromone of the honey bee

(Apis mellifera). Beyond its natural roles, 2-Heptadecanol serves as a high-purity analytical

standard in research settings, particularly for chromatographic techniques.[2]

This guide provides a comprehensive technical overview of 2-Heptadecanol, synthesizing data

on its chemical structure, physicochemical properties, representative synthesis, and

applications. The content is tailored for researchers, scientists, and drug development

professionals who require a detailed understanding of this compound for analytical, synthetic,

or biological investigations.
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Chemical Identity and Structure
The fundamental identity of a molecule is rooted in its structure, which dictates its physical

properties and chemical reactivity.

IUPAC Name: heptadecan-2-ol[1]

Molecular Formula: C₁₇H₃₆O[1][2]

CAS Number: 16813-18-6[2][3]

The structure consists of a heptadecane chain where a hydroxyl (-OH) group substitutes a

hydrogen atom on the second carbon atom. This placement classifies it as a secondary

alcohol, a key determinant of its chemical behavior.

Caption: Structural formula of 2-Heptadecanol (C₁₇H₃₆O).

Physicochemical Properties
The physical and chemical properties of 2-Heptadecanol are dominated by its long, nonpolar

alkyl chain, making it a highly lipophilic and hydrophobic molecule. These characteristics are

critical for predicting its behavior in solvent systems, biological membranes, and industrial

formulations.

Property Value Source

Molecular Weight 256.47 g/mol [2]

Molecular Formula C₁₇H₃₆O [1][2]

Boiling Point
308.0 °C (estimated at 760

mm Hg)
[3]

Flash Point
113.0 °C (235.0 °F)

(estimated)
[3]

Water Solubility
0.05499 mg/L at 25 °C

(estimated)
[3]

logP (o/w) 7.600 (estimated) [3]
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The extremely low water solubility and high octanol-water partition coefficient (logP) underscore

its nonpolar nature.[2][3] This has significant implications for experimental design, requiring the

use of nonpolar organic solvents for dissolution and extraction. In the context of drug

development, such high lipophilicity would influence pharmacokinetic properties like absorption,

distribution, metabolism, and excretion (ADME).

Synthesis and Manufacturing
While specific industrial-scale synthesis protocols for 2-Heptadecanol are not extensively

detailed in public literature, a robust and widely applicable method for synthesizing secondary

alcohols is the Grignard reaction. The following protocol, adapted from the synthesis of the

isomeric 9-Heptadecanol, serves as an authoritative and self-validating system for producing

such compounds in a laboratory setting.[4]

Exemplary Protocol: Grignard Synthesis of a Secondary
Heptadecanol
This protocol demonstrates the synthesis of 9-Heptadecanol from 1-bromooctane and ethyl

formate and is illustrative of the methodology that could be adapted for 2-Heptadecanol (e.g.,

by using pentadecanal and methylmagnesium bromide).[4]

Causality of Experimental Choices:

Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like

water. The use of dry tetrahydrofuran (THF) and glassware is critical to prevent the

premature quenching of the reagent, which would terminate the reaction and drastically

reduce the yield.

Quenching and Workup: The reaction is quenched with methanol and then a saturated

aqueous solution of ammonium chloride (NH₄Cl). NH₄Cl is a weak acid, sufficient to

protonate the alkoxide intermediate to form the final alcohol without causing unwanted side

reactions, such as dehydration, that might occur with stronger acids.

Step-by-Step Methodology:

Grignard Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere

(e.g., nitrogen or argon), combine magnesium turnings (8.15 g, 340 mmol) and 150 mL of
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anhydrous THF.

Add a solution of 1-bromooctane (58 g, 300 mmol) in dry THF dropwise to initiate the

formation of octylmagnesium bromide. The reaction is exothermic and may require external

cooling to maintain control.

Nucleophilic Addition: Once the Grignard reagent is formed, cool the mixture to room

temperature. Add a solution of ethyl formate (10 g, 135 mmol) in 80 mL of dry THF dropwise.

Stir the reaction mixture overnight at room temperature to ensure complete reaction.

Quenching and Extraction: Carefully quench the reaction by the slow addition of methanol,

followed by a saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract the crude product three times with

ethyl acetate.

Combine the organic layers, wash with brine to remove residual water and inorganic salts,

and dry over anhydrous magnesium sulfate (MgSO₄).

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

resulting residue can be purified by recrystallization from acetonitrile to yield the pure

secondary alcohol as a white solid.[4]
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Caption: Exemplary workflow for the synthesis of a long-chain secondary alcohol.
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Applications in Research and Drug Development
2-Heptadecanol's utility spans analytical chemistry, material science, and biological research.

Analytical Chemistry: As a high-purity compound, 2-Heptadecanol is a valuable reference

standard for Gas Chromatography-Mass Spectrometry (GC-MS).[2] In metabolomics or

environmental analysis, it can be used as an internal standard for the accurate quantification

of other long-chain alcohols or lipids, compensating for variations in sample preparation and

instrument response.

Material Science: While specific applications for 2-Heptadecanol are not widely

commercialized, it belongs to a class of branched-chain alcohols of significant interest.[2]

Related Guerbet alcohols are known for their excellent properties as lubricants,

demonstrating good oxidative stability and a wide temperature range of fluidity.[2] This

suggests that 2-Heptadecanol could be investigated for use in next-generation synthetic

lubricants, plasticizers, or as a precursor for specialty surfactants.

Drug Development & Biological Systems: Long-chain fatty alcohols are integral to biology

and pharmacology.

Biological Role: The identification of 2-Heptadecanol as a metabolite and an insect

pheromone component highlights its role in biochemical pathways and signaling.[1]

Pharmaceutical Intermediates: In drug development, compounds like 2-Heptadecanol can

serve as crucial pharmaceutical intermediates.[5] Their long alkyl chains can be used to

modify the lipophilicity of a drug candidate, which is a key parameter influencing its ability

to cross cell membranes and its overall pharmacokinetic profile.[5][6]

Topical Formulations: Fatty alcohols are common excipients in dermatological and

cosmetic formulations, acting as emollients, thickeners, and stabilizers. The related 1-

heptadecanol has been isolated from plants and investigated for antidandruff activity,

showcasing the potential for this class of compounds in topical applications.[7]

Safety and Handling
Comprehensive toxicological data for 2-Heptadecanol is not readily available. However,

information on its isomers provides a useful surrogate for assessing its likely hazard profile.
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GHS Hazard Classification: The related compounds 1-Heptadecanol and 9-Heptadecanol

are reported as not meeting the criteria for GHS hazard classification.[8][9]

Handling: Despite the low anticipated toxicity, it is imperative to treat 2-Heptadecanol with

standard laboratory caution. Use appropriate personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume

hood.

Conclusion
2-Heptadecanol is a well-defined secondary fatty alcohol with a precise molecular structure

and predictable physicochemical properties rooted in its long hydrocarbon chain. While its most

established application is as a high-purity analytical standard, its structural characteristics

suggest potential for further investigation in material science and as a versatile intermediate in

synthetic organic chemistry. For drug development professionals, understanding the impact of

its high lipophilicity is key to leveraging it either as a structural motif in new chemical entities or

as a functional excipient in advanced drug delivery systems. Future research should aim to fully

elucidate its biological roles and explore its potential in novel industrial and pharmaceutical

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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